Plasmonically active micron-sized beads for integrated solid-phase synthesis and label-free SERS analysis†
Chemical Communications Pub Date: 2011-09-27 DOI: 10.1039/C1CC13562G
Abstract
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